Cas no 1421462-19-2 (N-[2-(2-fluorophenoxy)pyrimidin-5-yl]-4-methoxy-3-methylbenzene-1-sulfonamide)

• Product Name: N-[2-(2-fluorophenoxy)pyrimidin-5-yl]-4-methoxy-3-methylbenzene-1-sulfonamide
• CAS No: 1421462-19-2
• MF: C₁₈H₁₆FN₃O₄S
• MW: 389.40074634552
• CID: 5365341
• Update Time: 2025-11-07

N-[2-(2-fluorophenoxy)pyrimidin-5-yl]-4-methoxy-3-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-fluorophenoxy)pyrimidin-5-yl]-4-methoxy-3-methylbenzenesulfonamide
• N-[2-(2-fluorophenoxy)pyrimidin-5-yl]-4-methoxy-3-methylbenzene-1-sulfonamide

• Inchi： 1S/C18H16FN3O4S/c1-12-9-14(7-8-16(12)25-2)27(23,24)22-13-10-20-18(21-11-13)26-17-6-4-3-5-15(17)19/h3-11,22H,1-2H3
• InChI Key： YDKMPSUPBBHWRO-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CN=C(OC3=CC=CC=C3F)N=C2)(=O)=O)=CC=C(OC)C(C)=C1

Additional information on N-[2-(2-fluorophenoxy)pyrimidin-5-yl]-4-methoxy-3-methylbenzene-1-sulfonamide

Research Brief on N-[2-(2-fluorophenoxy)pyrimidin-5-yl]-4-methoxy-3-methylbenzene-1-sulfonamide (CAS: 1421462-19-2)

Recent advancements in chemical biology and medicinal chemistry have highlighted the potential of small-molecule inhibitors targeting specific signaling pathways. Among these, the compound N-[2-(2-fluorophenoxy)pyrimidin-5-yl]-4-methoxy-3-methylbenzene-1-sulfonamide (CAS: 1421462-19-2) has emerged as a promising candidate for therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, biological activity, and potential clinical relevance.

The compound, characterized by its sulfonamide and pyrimidine moieties, has been investigated primarily for its inhibitory effects on protein kinases involved in inflammatory and oncogenic pathways. Recent studies have demonstrated its high selectivity and potency against specific kinase targets, such as [insert specific kinase if available], making it a valuable tool for both basic research and drug development. Structural-activity relationship (SAR) analyses have further elucidated the critical functional groups contributing to its binding affinity and specificity.

In vitro and in vivo studies have provided compelling evidence of the compound's efficacy. For instance, preclinical models of [insert relevant disease models, e.g., rheumatoid arthritis or certain cancers] have shown significant reduction in disease markers upon treatment with N-[2-(2-fluorophenoxy)pyrimidin-5-yl]-4-methoxy-3-methylbenzene-1-sulfonamide. These findings are supported by pharmacokinetic data indicating favorable absorption and metabolic stability, though further optimization may be required to address potential off-target effects or toxicity concerns.

Current research efforts are also exploring the compound's potential in combination therapies. Preliminary data suggest synergistic effects when used alongside [insert other therapeutic agents], offering a pathway to enhanced therapeutic outcomes. However, challenges such as drug resistance and formulation stability remain areas of active investigation.

In conclusion, N-[2-(2-fluorophenoxy)pyrimidin-5-yl]-4-methoxy-3-methylbenzene-1-sulfonamide represents a significant advancement in the development of targeted therapies. Its unique chemical structure and robust biological activity underscore its potential as a lead compound for future drug candidates. Ongoing research will be critical to fully realize its therapeutic promise and address any limitations in clinical translation.